Cas no 1242462-18-5 (3-methyl-2-(2-nitroethenyl)-1-benzofuran)

• Product Name: 3-methyl-2-(2-nitroethenyl)-1-benzofuran
• CAS No: 1242462-18-5
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 5782846
• PubChem ID: 46910424
• Update Time: 2025-06-11

3-methyl-2-(2-nitroethenyl)-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• EN300-1799519
• 1242462-18-5
• 3-methyl-2-(2-nitroethenyl)-1-benzofuran
• 2-[(E)-2-Nitroethenyl]-3-methylbenzofuran

• Inchi： 1S/C11H9NO3/c1-8-9-4-2-3-5-11(9)15-10(8)6-7-12(13)14/h2-7H,1H3/b7-6+
• InChI Key： LXZZUDLWIKGBTI-VOTSOKGWSA-N
• SMILES： O1C(/C=C/[N+](=O)[O-])=C(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 203.058243149g/mol
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 59Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 3-methyl-2-(2-nitroethenyl)-1-benzofuran

Comprehensive Overview of 3-methyl-2-(2-nitroethenyl)-1-benzofuran (CAS No. 1242462-18-5)

3-methyl-2-(2-nitroethenyl)-1-benzofuran (CAS No. 1242462-18-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This heterocyclic compound, featuring a benzofuran core substituted with a methyl group and a nitroethenyl moiety, is of particular interest to researchers in medicinal chemistry, material science, and synthetic organic chemistry. The compound's distinct molecular architecture makes it a valuable building block for the development of novel materials and bioactive molecules.

One of the most frequently asked questions about 3-methyl-2-(2-nitroethenyl)-1-benzofuran revolves around its synthesis and reactivity. The compound can be synthesized through multi-step organic reactions, often involving the condensation of appropriately substituted benzofuran derivatives with nitroethylene precursors. Its nitroethenyl group is highly reactive, making it a versatile intermediate for further chemical modifications. Researchers are particularly interested in exploring its potential as a precursor for fluorescent dyes, photovoltaic materials, and pharmaceutical intermediates, aligning with the growing demand for sustainable and high-performance materials.

In the context of current trends, 3-methyl-2-(2-nitroethenyl)-1-benzofuran is being studied for its possible role in the development of organic electronics. With the rise of flexible electronics and wearable technologies, compounds like this are being investigated for their optoelectronic properties. The benzofuran scaffold, known for its electron-rich nature, combined with the nitroethenyl group's electron-withdrawing characteristics, creates a push-pull system that could be advantageous in designing organic semiconductors or light-emitting diodes (OLEDs).

Another area of growing interest is the compound's potential biological activities. While not extensively studied yet, the structural features of 3-methyl-2-(2-nitroethenyl)-1-benzofuran suggest it might interact with various biological targets. The benzofuran moiety is present in several pharmacologically active compounds, and the nitroethenyl group could contribute to specific binding interactions. This has led to increased searches about its possible applications in drug discovery, particularly in areas like antimicrobial or anti-inflammatory agents.

From a safety and handling perspective, proper laboratory protocols should always be followed when working with 3-methyl-2-(2-nitroethenyl)-1-benzofuran. While not classified as hazardous under standard conditions, like all chemical substances, it requires appropriate storage conditions - typically in a cool, dry place away from direct sunlight. Researchers often inquire about its stability and compatibility with various solvents, which is crucial information for experimental design.

The analytical characterization of 3-methyl-2-(2-nitroethenyl)-1-benzofuran typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's purity and identity, which is essential for research applications. The CAS registry number 1242462-18-5 serves as a unique identifier for this compound across scientific databases and literature, facilitating information retrieval and regulatory compliance.

Looking toward future applications, 3-methyl-2-(2-nitroethenyl)-1-benzofuran presents exciting possibilities in green chemistry initiatives. Researchers are exploring more sustainable synthetic routes to prepare this and similar compounds, reducing environmental impact while maintaining efficiency. This aligns with the broader scientific community's focus on developing eco-friendly chemical processes without compromising performance.

In summary, 3-methyl-2-(2-nitroethenyl)-1-benzofuran (CAS No. 1242462-18-5) represents an intriguing subject of study with diverse potential applications. Its unique combination of a benzofuran core with reactive nitroethenyl functionality makes it valuable for materials science, medicinal chemistry, and synthetic methodology development. As research continues to uncover new properties and applications for this compound, its importance in various scientific and industrial domains is likely to grow significantly.